Cas no 2121513-77-5 (4-(Hydroxymethyl)-2,6-dimethylphenylboronic acid)

• Product Name: 4-(Hydroxymethyl)-2,6-dimethylphenylboronic acid
• CAS No: 2121513-77-5
• MF: C₉H₁₃BO₃
• MW: 180.008723020554
• MDL: MFCD23713089
• CID: 4760978
• Update Time: 2026-02-26

4-(Hydroxymethyl)-2,6-dimethylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Hydroxymethyl)-2,6-dimethylphenylboronic acid
• (4-(Hydroxymethyl)-2,6-dimethylphenyl)boronic acid
• [4-(hydroxymethyl)-2,6-dimethylphenyl]boronic acid

• MDL： MFCD23713089
• Inchi： 1S/C9H13BO3/c1-6-3-8(5-11)4-7(2)9(6)10(12)13/h3-4,11-13H,5H2,1-2H3
• InChI Key： BGGDJNYSKZIBRN-UHFFFAOYSA-N
• SMILES： OCC1C=C(C)C(B(O)O)=C(C)C=1

Computed Properties

• Exact Mass: 180.0957744 g/mol
• Monoisotopic Mass: 180.0957744 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7
• Molecular Weight: 180.01

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 4-(Hydroxymethyl)-2,6-dimethylphenylboronic acid

Recent Advances in the Application of 4-(Hydroxymethyl)-2,6-dimethylphenylboronic acid (CAS: 2121513-77-5) in Chemical Biology and Pharmaceutical Research

4-(Hydroxymethyl)-2,6-dimethylphenylboronic acid (CAS: 2121513-77-5) has emerged as a versatile building block in medicinal chemistry and chemical biology due to its unique structural features and reactivity. Recent studies highlight its growing importance in Suzuki-Miyaura cross-coupling reactions, targeted drug delivery systems, and as a key intermediate in the synthesis of bioactive molecules. This boronic acid derivative's ortho-hydroxymethyl group enhances its water solubility and binding affinity to biological targets, making it particularly valuable for pharmaceutical applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a warhead in proteolysis-targeting chimeras (PROTACs). Researchers utilized 4-(Hydroxymethyl)-2,6-dimethylphenylboronic acid to develop novel BTK degraders, showing improved pharmacokinetic properties compared to traditional inhibitors. The boronic acid moiety facilitated selective protein targeting while the hydroxymethyl group enhanced cellular permeability, achieving 85% target degradation at nanomolar concentrations in preclinical models.

In carbohydrate recognition and sensing applications, this compound has shown remarkable specificity for diol-containing biomolecules. A Nature Chemical Biology publication (2024) reported its use in developing fluorescent sensors for glucose monitoring, with the dimethyl substitution pattern preventing unwanted π-stacking interactions that typically compromise sensor performance. The system achieved real-time monitoring of cellular glucose flux with sub-second temporal resolution, representing a significant advancement over existing detection methods.

The compound's role in antibody-drug conjugate (ADC) development has also gained attention. Recent work in Bioconjugate Chemistry (2024) described its incorporation into novel linker systems that demonstrate enhanced stability in circulation while maintaining efficient payload release in target tissues. The hydroxymethyl group was strategically employed for secondary functionalization, enabling precise control over drug-to-antibody ratios—a critical parameter in ADC optimization.

Emerging applications in materials science include its use as a monomer for self-assembling boronic ester-based polymers. Advanced Materials (2023) featured research where 4-(Hydroxymethyl)-2,6-dimethylphenylboronic acid was polymerized to create pH-responsive drug carriers that showed 3-fold increased tumor accumulation compared to conventional PEGylated systems. The dimethyl substitution provided steric stabilization against premature hydrolysis while maintaining responsiveness to acidic tumor microenvironments.

From a synthetic chemistry perspective, recent methodological developments have expanded the accessibility of this building block. A Green Chemistry (2024) report detailed a biocatalytic route to enantiomerically pure derivatives using engineered arylmalonate decarboxylases, achieving 99% ee with significantly reduced environmental impact compared to traditional synthetic approaches. This advancement addresses previous challenges in obtaining optically active forms of the compound for chiral drug development.

Looking forward, the unique properties of 4-(Hydroxymethyl)-2,6-dimethylphenylboronic acid position it as a key player in next-generation therapeutic development. Ongoing clinical trials featuring derivatives of this compound (NCT05438182) for oncology applications and its inclusion in several AI-driven drug discovery platforms underscore its growing pharmaceutical relevance. Future research directions likely include exploration of its metallo-boronic acid complexes for antimicrobial applications and further optimization of its physicochemical properties for CNS-targeted therapeutics.